Cas no 18107-01-2 (1H-Benzimidazole,2-(3-pyridazinyl)-)

1H-Benzimidazole,2-(3-pyridazinyl)- structure
18107-01-2 structure
Product name:1H-Benzimidazole,2-(3-pyridazinyl)-
CAS No:18107-01-2
MF:C11H8N4
MW:196.20802
CID:122779
PubChem ID:21816958

1H-Benzimidazole,2-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(3-pyridazinyl)-
    • Benzimidazole, 2-(3-pyridazinyl)- (8CI)
    • SCHEMBL11783200
    • 2-(Pyridazin-3-yl)-1H-benzo[d]imidazole
    • 2-pyridazin-3-yl-1H-benzimidazole
    • 18107-01-2
    • Inchi: InChI=1S/C11H8N4/c1-2-5-9-8(4-1)13-11(14-9)10-6-3-7-12-15-10/h1-7H,(H,13,14)
    • InChI Key: STFAIIPJMDVFPY-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C2NC3C=CC=CC=3N=2)N=1

Computed Properties

  • Exact Mass: 196.07504
  • Monoisotopic Mass: 196.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 54.46

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